Cas no 1805305-61-6 (3-(Bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1805305-61-6
• MF: C₉H₅BrF₅NO₃
• MW: 350.036919355392
• CID: 4845533
• Update Time: 2025-08-03

3-(Bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C9H5BrF5NO3/c10-2-3-1-4(8(17)18)7(19-9(13,14)15)16-5(3)6(11)12/h1,6H,2H2,(H,17,18)
• InChI Key： NWTOBWMGFVTETG-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(=O)O)=C(N=C1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 3.1
• Topological Polar Surface Area: 59.4

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxylic acid

Comprehensive Overview of 3-(Bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1805305-61-6)

In the realm of fluorinated pyridine derivatives, 3-(Bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1805305-61-6) stands out as a compound of significant interest due to its unique structural features and potential applications. This heterocyclic compound combines multiple halogenated functional groups, including bromomethyl, difluoromethyl, and trifluoromethoxy moieties, which contribute to its reactivity and utility in various chemical syntheses. Researchers and industry professionals are increasingly exploring its role in pharmaceutical intermediates, agrochemical development, and material science.

The compound's molecular formula and structural complexity make it a valuable building block for designing advanced molecules. Its pyridine core is particularly noteworthy, as pyridine derivatives are widely used in drug discovery and catalysis. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, traits highly sought after in medicinal chemistry. Recent trends in AI-driven drug design and computational chemistry have further amplified interest in such compounds, as they are often flagged by algorithms for their potential bioactivity.

From a synthetic perspective, CAS No. 1805305-61-6 offers versatility. The bromomethyl group serves as an excellent leaving group, enabling nucleophilic substitution reactions, while the carboxylic acid functionality allows for further derivatization. These properties align with the growing demand for custom synthesis and high-value intermediates in the fine chemicals market. Companies specializing in contract research and manufacturing services (CRAMS) are actively incorporating such compounds into their portfolios to meet client needs.

Environmental and regulatory considerations also play a role in the compound's adoption. With increasing focus on green chemistry and sustainable synthesis, researchers are evaluating the ecological footprint of halogenated compounds. 3-(Bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxylic acid is no exception, and studies are underway to optimize its production processes to minimize waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly those targeting responsible consumption and production.

In the context of intellectual property, patents involving this compound highlight its potential in crop protection and pharmaceutical formulations. The trifluoromethoxy group, in particular, is a recurring motif in patented molecules due to its ability to modulate electronic and steric properties. As the chemical industry evolves, such motifs are becoming critical in the race to develop next-generation therapeutics and specialty chemicals.

Analytical characterization of CAS No. 1805305-61-6 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for research-grade chemicals and industrial applications. The rise of automated synthesis platforms and machine learning-assisted analysis has further streamlined the quality control process, reducing time-to-market for derivatives of this compound.

Looking ahead, the demand for fluorinated pyridine derivatives like 3-(Bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-carboxylic acid is expected to grow, driven by innovations in life sciences and advanced materials. Its compatibility with click chemistry and bioconjugation techniques opens doors for applications in biologics and diagnostic reagents. As the scientific community continues to unravel its full potential, this compound is poised to remain a focal point in cutting-edge research and industrial innovation.